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Compound of Interest

2,3,6-
Compound Name:
Trimethoxyisonicotinaldehyde

Cat. No.: B1402740

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,6-Trimethoxyisonicotinaldehyde is a substituted pyridine derivative with the molecular
formula CeH11NOa4.[1][2][3] Its unique structure, featuring a pyridine ring with three methoxy
groups and an aldehyde functional group, makes it a valuable intermediate in organic synthesis
and a compound of interest for potential therapeutic applications.[1][2][3] This document
provides an overview of its applications in drug development, including its role as a synthetic
intermediate and its potential biological activities, supported by detailed experimental protocols
and conceptual diagrams.

Chemical Properties and Synthesis

Property Value Reference
Molecular Formula CoH11NOa4 [1][2][3]
Molecular Weight 197.19 g/mol [1112][3]
Appearance Typically a crystalline solid [1]

Solubilit Soluble in organic solvents like
olubili
Y methanol and ethanol
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Synthesis:

2,3,6-Trimethoxyisonicotinaldehyde is primarily synthesized through the methoxylation of
isonicotinaldehyde. This process involves the introduction of three methoxy groups onto the
pyridine ring.[1] While specific, detailed protocols for this exact compound are not widely
published, a general methodology can be outlined based on established organic chemistry
principles.

General Synthesis Workflow

- Methoxylation
Sopicotialicehvee (Methanol, Acid Catalyst)

2,3,6-Trimethoxy-
isonicotinaldehyde

TBAJ-876 Fragment
Intermediate

Reactants:
- 2,3,6-Trimethoxyisonicotinaldehyde Stir at RT Add NaOMe Reflux Cool and
- 6-bromo-3,4-dihydroquinolin-2(1H)-one (5 min) in MeOH (24 h) Filter
- Dry MeOH

2,3,6-Trimethoxy-

isonicotinaldehyde

Potential Signaling Pathwhys

MAPK Pathway
((e.g., ERK, p38, INK) NF-kB Pathway PISK/AKT Pathway)

Cellular Processes:
- Proliferation

- Inflammation
- Survival

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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